2-(3-Nitrophenyl)propionitrile

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-(3-nitrophenyl)propanenitrile
• InChI: InChI=1S/C9H8N2O2/c1-7(6-10)8-3-2-4-9(5-8)11(12)13/h2-5,7H,1H3
• InChI Key: RMIWZYGLHJJFRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=CC(=CC=C1)[N+](=O)[O-]

Description

2-(3-Nitrophenyl)propionitrile is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 62 mmol (10 g) of 3-nitrophenylacetonitrile, 1.11 mol (100 g) of dimethyl carbonate and 3.1 mmol (0.43 g) of potassium carbonate is heated for 6 hours at 170° C. in an autoclave. After cooling, 200 ml of dichloromethane are added and the organic phase is washed with 100 ml of water and then with 100 ml of a saturated aqueous solution of sodium chloride. The organic phase is dried over magnesium sulphate and concentrated. The residue obtained is purified by chromatography on silica gel, using as eluant a 90/10 cyclohexane/ethyl acetate mixture, to yield the expected product.